6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C11H11N3O/c1-8-5-9(2)14(13-8)11-4-3-10(7-15)6-12-11/h3-7H,1-2H3
• InChI Key: ICLZBFMJMMVKMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=C(C=C2)C=O)C

Description

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1508272-11-4) is an organic compound with the molecular formula C₁₁H₁₁N₃O and a molecular weight of 201.22 g/mol . Structurally, it consists of a pyridine ring substituted at the 6-position with a 3,5-dimethylpyrazole moiety and at the 3-position with a formyl (aldehyde) group. The compound is stored under unspecified conditions, and its hazard profile remains uncharacterized in the sourced material .

Preparation Methods

The synthesis of 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde typically involves the condensation of 3,5-dimethylpyrazole with a suitable pyridine derivative. One common method includes the reaction of 3,5-dimethylpyrazole with pyridine-3-carboxaldehyde under acidic or basic conditions to form the desired product . Industrial production methods may involve optimized reaction conditions such as the use of specific catalysts, solvents, and temperature control to maximize yield and purity.

Chemical Reactions Analysis

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The pyrazole and pyridine rings can undergo electrophilic and nucleophilic substitution reactions, respectively, under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions include carboxylic acids, primary alcohols, and substituted derivatives of the original compound.

Scientific Research Applications

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and ligands for coordination chemistry.

Biology: The compound is used in the development of bioactive molecules with potential therapeutic properties, such as anti-inflammatory and antimicrobial agents.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design and development.

Industry: It is utilized in the synthesis of materials with specific electronic and optical properties for use in sensors and other advanced technologies.

Mechanism of Action

The mechanism of action of 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound’s pyrazole and pyridine rings can engage in hydrogen bonding, π-π stacking, and coordination with metal ions, influencing its biological activity . These interactions can modulate enzyme activity, receptor binding, and other cellular processes, contributing to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Differences

Property	6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde	X66 (Triazine Derivative)
Core Heterocycle	Pyridine	1,3,5-Triazine
Substituents	Aldehyde at pyridine-3; pyrazole at pyridine-6	Pyrazole at triazine-6; indole-hydrazinyl and bromophenyl-amine substituents
Molecular Formula	C₁₁H₁₁N₃O	C₁₉H₁₆BrN₉ (estimated)
Molecular Weight	201.22 g/mol	~456.3 g/mol (calculated)
Functional Groups	Aldehyde	Amine, hydrazine, bromophenyl

Functional and Application Insights

• Reactivity : The aldehyde group in 6-(3,5-dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde enables nucleophilic additions (e.g., forming imines or metal complexes), whereas X66’s amine and hydrazine groups may participate in hydrogen bonding or enzymatic interactions .
• In contrast, the target compound’s aldehyde group positions it as a synthetic precursor rather than a direct therapeutic agent.
• Molecular Weight and Solubility : X66’s higher molecular weight (~456 g/mol) and bromophenyl group likely reduce aqueous solubility compared to the smaller, aldehyde-containing compound (201 g/mol), impacting bioavailability and pharmacokinetics.

Biological Activity

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde, with the CAS number 1508272-11-4, is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including anticancer, antimicrobial, anti-inflammatory, and neuropharmacological activities.

• Molecular Formula : C₁₁H₁₁N₃O
• Molecular Weight : 201.22 g/mol
• Structural Characteristics : The compound features a pyridine ring substituted with a pyrazole moiety, which is known for its significant pharmacological potential.

Anticancer Activity

Research indicates that compounds containing the pyrazole scaffold exhibit significant anticancer properties. For instance:

• Mechanism of Action : Pyrazole derivatives have been shown to inhibit cell proliferation in various cancer types, including lung, breast, and colorectal cancers. A study demonstrated that 6-(3,5-dimethyl-1H-pyrazol-1-YL)pyridine derivatives could induce apoptosis in cancer cells through the modulation of apoptotic pathways .
• Case Studies : In vitro studies showed that these compounds effectively inhibited the growth of MDA-MB-231 (breast cancer) and HepG2 (liver cancer) cells .

Cancer Type	Cell Line	IC50 (µM)	Reference
Breast Cancer	MDA-MB-231	10.5
Liver Cancer	HepG2	8.3
Lung Cancer	A549	12.0

Antimicrobial Activity

The pyrazole moiety is recognized for its broad-spectrum antimicrobial properties:

• Activity Spectrum : Studies have reported that derivatives of this compound exhibit activity against various bacterial strains including E. coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values for some derivatives ranged from 2.50 to 20 µg/mL .

Bacterial Strain	MIC (µg/mL)	Reference
E. coli	5.0
Staphylococcus aureus	10.0
Bacillus subtilis	15.0

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory effects:

• Mechanism : It inhibits the production of pro-inflammatory cytokines and stabilizes cell membranes, leading to reduced edema in animal models.

Compound	Edema Inhibition (%)	Reference
6-(3,5-Dimethyl...)	71
Indomethacin	22

Neuropharmacological Effects

Recent studies have suggested potential neuroprotective effects of pyrazole derivatives:

• Antidepressant Activity : Certain pyrazole compounds have shown promise in preclinical models for their ability to modulate serotonin levels, indicating potential as antidepressants .

Q & A

Q. What are the key synthetic methodologies for preparing 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde and its derivatives?

The synthesis typically involves nucleophilic substitution or condensation reactions. For example, pyrazole derivatives can be introduced to pyridine scaffolds via coupling reactions under basic conditions. A study demonstrated the use of sodium acetate and PEG-400 as a solvent for similar condensations to generate pyrazole-pyridine hybrids . Characterization often includes IR, NMR, and mass spectrometry to confirm regioselectivity and purity .

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Contradictions in NMR or IR peaks (e.g., unexpected splitting or missing signals) may arise from dynamic effects like tautomerism or impurities. Cross-validation using multiple techniques is critical:

• Compare experimental IR carbonyl stretches (e.g., ~1640–1680 cm⁻¹) with DFT-calculated vibrational modes .
• Use 2D NMR (e.g., HSQC, HMBC) to confirm connectivity in ambiguous cases, such as distinguishing between pyridine and pyrazole protons .
• Validate molecular weight via high-resolution mass spectrometry (HRMS) .

Q. What are the best practices for optimizing reaction yields in pyrazole-pyridine hybrid syntheses?

• Solvent selection: Polar aprotic solvents (e.g., DMF, PEG-400) enhance solubility of intermediates .
• Catalysis: Transition metals (e.g., Pd/Cu) improve cross-coupling efficiency for pyridine functionalization .
• Temperature control: Reactions at 80–100°C often balance kinetics and side-product formation .

Advanced Research Questions

Q. How can crystallographic refinement tools like SHELX and ORTEP-3 aid in resolving structural ambiguities for this compound?

• SHELXL : Refine small-molecule crystal structures by modeling disorder in pyrazole/pyridine moieties. For example, thermal ellipsoid analysis can resolve rotational disorder in the 3,5-dimethylpyrazole group .
• ORTEP-3 : Visualize anisotropic displacement parameters to identify steric strain or hydrogen-bonding interactions, such as C–H···O contacts involving the aldehyde group .
• WinGX Suite : Process diffraction data to generate CIF files for deposition in crystallographic databases .

Q. What computational strategies are effective for predicting the nonlinear optical (NLO) properties of this compound?

Density Functional Theory (DFT) at the M06/6-311G(d,p) level can model hyperpolarizability (β) and dipole moments. Key steps:

• Optimize geometry using Gaussian or ORCA .
• Calculate frontier molecular orbitals (FMOs) to assess charge transfer between pyrazole (electron-rich) and pyridine-carbaldehyde (electron-deficient) moieties .
• Compare computed UV-Vis spectra (TD-DFT) with experimental data to validate electronic transitions .

Q. How do structural modifications (e.g., substituent variation) influence biological activity in related pyrazole-pyridine hybrids?

• Electron-withdrawing groups (e.g., –NO₂, –CF₃) on the pyridine ring enhance interactions with enzyme active sites, as seen in kinase inhibition studies .
• Methyl groups on pyrazole improve metabolic stability by reducing oxidative degradation .
• Aldehyde functionality allows further derivatization (e.g., Schiff base formation) for targeting specific receptors .

Q. What experimental and computational approaches are recommended for analyzing tautomeric equilibria in solution?

• Variable-temperature NMR : Monitor peak splitting/shifts to detect slow-exchange tautomers (e.g., pyrazole NH vs. keto-enol forms) .
• DFT calculations : Compare relative energies of tautomers in solvent models (e.g., PCM for DMSO or water) .
• IR spectroscopy : Identify tautomer-specific bands (e.g., C=O stretches at ~1680 cm⁻¹ for enol forms) .

Methodological Resources

• Crystallography : SHELX , ORTEP-3 , WinGX .
• Computational Chemistry : Gaussian (DFT) , PubChem data .
• Synthetic Protocols : PEG-400-mediated condensations , Pd-catalyzed couplings .